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Compound of Interest

Compound Name: 4-chlorobenzenesulfinyl Chloride

CAS No.: 2901-92-0

Cat. No.: B3032610

Get Quote

Part 1: Executive Technical Summary
4-Chlorobenzenesulfinyl chloride (CAS: 4124-37-2) is a highly reactive, electrophilic

sulfur(IV) intermediate used primarily in the synthesis of chiral sulfoxides, sulfinamides, and

novel deoxyfluorination reagents (e.g., SulfoxFluor). Unlike its chemically stable analogue, 4-

chlorobenzenesulfonyl chloride (Sulfur VI), the sulfinyl chloride is hydrolytically unstable and

prone to disproportionation, requiring rigorous exclusion of moisture during handling.

Critical Distinction: Sulfinyl vs. Sulfonyl
Researchers frequently conflate this molecule with its oxidized counterpart. The distinction is

non-trivial regarding reactivity and safety.
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Feature
4-Chlorobenzenesulfinyl

Chloride

4-Chlorobenzenesulfonyl

Chloride

Formula

Sulfur State +4 (Sulfinyl) +6 (Sulfonyl)

CAS 4124-37-2 98-60-2

Stability Low (Moisture Sensitive) High (Stable Solid)

Reactivity
Chiral center precursor;

Racemizes at RT
Achiral electrophile

Part 2: Physicochemical Profile
Core Data Table

Property Value / Description Note

Appearance
Yellow to orange liquid or low-

melting solid

Often handled as a crude oil or

solution due to instability.

Molecular Weight 195.07 g/mol

Boiling Point ~100–110°C (at 0.5 mmHg)

Decomposes at atmospheric

pressure. Distill only under

high vacuum.

Density > 1.4 g/mL (Estimated)

Denser than water; sinks in

aqueous extractions (if not

hydrolyzed).

Solubility

Soluble in

, Toluene, THF,

Reacts violently with water and

alcohols.

Refractive Index High aromatic content.

Storage -20°C, under Argon/Nitrogen

Prone to disproportionation to

disulfide and sulfonyl chloride

if left at RT.
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Stability & Degradation Mechanism
The compound is thermodynamically unstable relative to its disproportionation products. Upon

exposure to moisture, it undergoes rapid hydrolysis to 4-chlorobenzenesulfinic acid, which

further decomposes.

Hydrolysis Equation:

Disproportionation (Slow, catalyzed by light/acid):

Part 3: Synthesis & Manufacturing Protocols
Two primary routes exist for generating high-purity 4-chlorobenzenesulfinyl chloride. The

Thiol Oxidation route is preferred for large-scale raw material conversion, while the Sulfinic Acid

Activation route is preferred for high-purity laboratory applications.

Method A: Oxidative Chlorination (Thiol Route)
Best for: Starting from inexpensive raw materials.

Reagents: 4-Chlorothiophenol, Sulfuryl Chloride (

), Acetic Acid (catalytic).

Setup: Flame-dried 3-neck flask,

atmosphere, dropping funnel, cryo-bath (-40°C).

Dissolution: Dissolve 4-chlorothiophenol (1.0 eq) in anhydrous

. Add catalytic acetic acid (0.1 eq).

Addition: Dropwise add

(1.05 eq) over 30 minutes. Maintain temp < -30°C to prevent over-oxidation to sulfonyl
chloride.

Warming: Allow to warm to 0°C. Gas evolution (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3032610/docs?utm_src=pdf-body#physicochemical-properties-technical-guide-4-chlorobenzenesulfinyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


,

) will occur.

Isolation: Remove solvent under reduced pressure. The product is obtained as a yellow oil.

Method B: Deoxychlorination (Sulfinic Acid Route)
Best for: High purity, avoiding over-oxidation.

Reagents: 4-Chlorobenzenesulfinic acid, Thionyl Chloride (

).

Slurry: Suspend 4-chlorobenzenesulfinic acid (sodium salt or free acid) in anhydrous

toluene.

Chlorination: Add excess thionyl chloride (2.0 eq) at 0°C.

Reflux: Heat to 60°C for 2 hours until gas evolution ceases.

Purification: Distill off excess

and toluene. The residue is the pure sulfinyl chloride.

Part 4: Reactivity & Applications[1][2]
Mechanistic Pathways
The sulfur atom in 4-chlorobenzenesulfinyl chloride is a "hard" electrophile. It reacts via an

addition-elimination mechanism (

-like at Sulfur).

Key Reaction Classes:

Aminolysis: Reacts with primary/secondary amines to form Sulfinamides.

Alcoholysis: Reacts with alcohols (with base) to form Sulfinates.
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Oxidative Imidation: Reacts with Chloramine-T to form Sulfonimidoyl fluorides (e.g.,

SulfoxFluor).

Visualization of Reactivity
The following diagram illustrates the central role of this intermediate in divergent synthesis.

4-Chlorothiophenol

4-Chlorobenzenesulfinyl Chloride
(CAS: 4124-37-2)

SO2Cl2 / -40°C
(Oxidation)

4-Chlorobenzenesulfinic Acid

SOCl2 / 60°C
(Deoxychlorination)

Sulfinamides
(Chiral Auxiliaries)

+ R-NH2 / Base

Sulfinate Esters+ R-OH / Base

SulfoxFluor
(Deoxyfluorination Reagent)

+ Chloramine-T / KF
(Oxidative Imidation)

Click to download full resolution via product page

Figure 1: Synthesis and divergent reactivity profile of 4-chlorobenzenesulfinyl chloride.

Featured Application: Synthesis of SulfoxFluor
One of the most valuable modern applications of this molecule is as the precursor to

SulfoxFluor, a shelf-stable deoxyfluorination reagent used in late-stage drug functionalization.

Protocol (Adapted from Org. Process Res. Dev. 2022):

Precursor: Generate 4-chlorobenzenesulfinyl chloride in situ from the sulfinic acid using

.

Imidation: Treat the crude sulfinyl chloride with Chloramine-T trihydrate in acetonitrile.

Fluorination: Perform halide exchange using Potassium Fluoride (KF) and 18-crown-6.
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Result: Yields N-tosyl-4-chlorobenzenesulfonimidoyl fluoride (SulfoxFluor), a crystalline solid

used to convert alcohols to alkyl fluorides.

Part 5: Handling & Safety (E-E-A-T)
Experimental Precautions

Moisture Exclusion: All glassware must be oven-dried. Use Schlenk techniques.

Pressure Build-up: Hydrolysis releases HCl gas. Do not store in sealed containers without

pressure-relief capability if moisture ingress is suspected.

Corrosivity: Highly corrosive to metal and tissue. Double-glove (Nitrile) and use a face shield.

Quality Control (Self-Validating)
To verify the integrity of the reagent before use in critical steps:

Visual Check: If the liquid is dark brown or has significant precipitate, it has likely

disproportionated.

H-NMR Validation:

Sulfinyl Chloride (Target): Look for aromatic doublets shifted distinctively from the starting

material.

Impurity Check: Check for the broad singlet of sulfinic acid (approx. 10-12 ppm) or the

distinct shifts of the sulfonyl chloride (which are often downfield).

Hydrolysis Test: Add a drop to water. It should sizzle immediately and drop to pH < 1. If it

floats or is inert, it may be the disulfide or sulfone (degradation products).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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